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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for potassium periodate (KIOa4). The information is intended to equip laboratory personnel with
the knowledge necessary to handle this chemical safely and effectively. This document
summarizes key quantitative data, outlines emergency procedures, and provides visual aids to
reinforce safety protocols.

Chemical and Physical Properties

Potassium periodate is a white, odorless, crystalline powder.[1] It is a powerful oxidizing agent
with the chemical formula KIO4 and a molecular weight of 230.00 g/mol .[1] Understanding its
physical and chemical properties is fundamental to its safe handling.
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Property Value Reference
Molecular Formula KlOa4 [1]
Molecular Weight 230.00 g/mol [1]
Appearance White crystalline powder [1]

Odor Odorless [1]

Melting Point °82°C (1,080°F)- [1][2]

decomposes

Density 3.618 g/cm?3 [1]
Solubility in Water 0.42 g/100 mL at 20 °C [1]

pH 5.5 (5 g/L aqueous solution) [3]

Toxicological Data

Potassium periodate is classified as a hazardous substance, causing skin, eye, and respiratory
irritation.[4][5] While comprehensive toxicological data is not fully available for all endpoints, the
known effects are summarized below.

Endpoint Value Species Reference

Acute Oral Toxicity

No data available [6]
(LD50)
Acute Dermal Toxicity .

No data available [6]
(LD50)
Acute Inhalation .

o No data available [6]

Toxicity (LC50)
Aquatic Toxicity > 0.17 mg/L (96 Oncorhynchus mykiss
(LC50) hours) (rainbow trout)

Note: The toxicological properties of potassium periodate have not been thoroughly
investigated.[2] It is known to cause irritation to the skin, eyes, and respiratory tract.[4][5]
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Ingestion may lead to gastrointestinal irritation.[5]

GHS Hazard Classification and Pictograms

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized approach to hazard communication. Potassium periodate is classified in the

following hazard categories:

Hazard Statements

H335 | May cause respiratory irritation

GHS Pictograms

H319 | Causes serious eye irritation

Irritant

H315 | Causes skin irritation

Oxidizer

H272 | May intensify fire; oxidizer

Click to download full resolution via product page

Caption: GHS hazard pictograms and statements for potassium periodate.

Handling and Storage Precautions

Proper handling and storage are critical to prevent accidents and exposure.
Handling:

» Avoid contact with skin, eyes, and clothing.[5]
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Do not breathe dust.

Use only in a well-ventilated area or under a chemical fume hood.[4][7]

Keep away from heat, sparks, open flames, and other ignition sources.

Keep away from clothing and other combustible materials.[7]

Wash hands thoroughly after handling.[4]

Storage:

e Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]
o Store away from combustible materials and reducing agents.[5]

e Avoid storage on wood floors.[5]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling potassium periodate
to minimize exposure.

Potassium Periodate

Goggles  Chemical-resistant gloves  Lab coat, long-sleeved clothing  Use in a fume hood or wear a respirator for dust

Requig;ed Personal Protective Equipment v

Body Protection Respiratory Protection

A/

Eye Protection

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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